Cas no 682337-67-3 (Phenol,3-[[8-[(3-methylphenyl)amino]-6-(4-morpholinyl)-1H-purin-2-yl]amino]-)

Phenol,3-[[8-[(3-methylphenyl)amino]-6-(4-morpholinyl)-1H-purin-2-yl]amino]- structure
682337-67-3 structure
Product name:Phenol,3-[[8-[(3-methylphenyl)amino]-6-(4-morpholinyl)-1H-purin-2-yl]amino]-
CAS No:682337-67-3
MF:C22H23N7O2
MW:417.463723421097
CID:393512

Phenol,3-[[8-[(3-methylphenyl)amino]-6-(4-morpholinyl)-1H-purin-2-yl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Phenol,3-[[8-[(3-methylphenyl)amino]-6-(4-morpholinyl)-1H-purin-2-yl]amino]-
    • Phenol, 3-[[8-[(3-methylphenyl)amino]-6-(4-morpholinyl)-9H-purin-2-yl]amino]-
    • Inchi: 1S/C22H23N7O2/c1-14-4-2-5-15(12-14)23-21-25-18-19(26-21)27-22(24-16-6-3-7-17(30)13-16)28-20(18)29-8-10-31-11-9-29/h2-7,12-13,30H,8-11H2,1H3,(H3,23,24,25,26,27,28)
    • InChI Key: GYJMVVQFSHRGJL-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=CC(NC2=NC(N3CCOCC3)=C3C(=N2)NC(NC2=CC=CC(C)=C2)=N3)=C1

Computed Properties

  • Exact Mass: 417.19159

Experimental Properties

  • Density: 1.431±0.06 g/cm3(Predicted)
  • Boiling Point: 725.5±70.0 °C(Predicted)
  • PSA: 105.87
  • pka: 9.61±0.10(Predicted)

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